Cas no 2137911-19-2 (5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 2137911-19-2
• MF: C₁₀H₁₈ClN₃O₂S
• MW: 279.786819934845
• CID: 6411828
• PubChem ID: 165717235
• Update Time: 2025-06-12

5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-782743
• 5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-sulfonyl chloride
• 2137911-19-2

• Inchi： 1S/C10H18ClN3O2S/c1-4-6-7-14-9(8(3)5-2)12-13-10(14)17(11,15)16/h8H,4-7H2,1-3H3
• InChI Key： BNNTTZKRBGCFPI-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C(C)CC)N1CCCC)(=O)=O

Computed Properties

• Exact Mass: 279.0808257g/mol
• Monoisotopic Mass: 279.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-sulfonyl chloride

Introduction to 5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2137911-19-2)

5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137911-19-2, belongs to the triazole sulfonyl chloride class, a moiety known for its versatile applications in drug design and synthesis. The structural features of this molecule, particularly its butan-2-yl and butyl substituents, contribute to its unique chemical properties and potential biological activities.

The 5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-sulfonyl chloride structure is characterized by a triazole ring system linked to a sulfonyl chloride functional group. The presence of two alkyl groups at the 4-position of the triazole ring enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. This compound’s ability to undergo nucleophilic substitution reactions with various nucleophiles has opened up new avenues for the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of triazole derivatives due to their broad spectrum of biological activities. These derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl chloride moiety further enhances the pharmacological potential of this class of compounds by allowing for easy functionalization and conjugation with other bioactive molecules. This has led to extensive research into synthesizing new analogs with improved efficacy and reduced toxicity.

One of the most compelling aspects of 5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-sulfonyl chloride is its role as a key intermediate in the synthesis of more complex pharmaceutical compounds. The sulfonyl chloride group can be readily converted into other functional groups such as sulfonamides or carboxylic acids through nucleophilic substitution reactions. This flexibility makes it an indispensable tool in medicinal chemistry laboratories. Furthermore, the butan-2-yl and butyl substituents contribute to the compound’s lipophilicity, which can be crucial for optimizing drug absorption and bioavailability.

Recent studies have highlighted the importance of triazole derivatives in addressing emerging therapeutic challenges. For instance, researchers have been exploring their potential as kinase inhibitors, which are critical in treating various types of cancer. The structural motif present in 5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-sulfonyl chloride aligns well with this research direction. By leveraging computational modeling and high-throughput screening techniques, scientists have identified several promising triazole-based inhibitors that show significant promise in preclinical studies.

The synthesis of 5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-sulfonyl chloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include the formation of the triazole ring followed by sulfonylation with chlorosulfonic acid or equivalent reagents. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have also been employed to improve efficiency and selectivity. These advancements underscore the compound’s significance in modern synthetic organic chemistry.

The pharmacological profile of 5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-sulfonyl chloride is still being extensively studied. Preliminary experiments suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. Additionally, its interaction with biological targets such as receptors or ion channels could provide insights into new therapeutic strategies. Given its structural complexity and functional diversity, this compound represents a rich area for further investigation.

In conclusion,5-(butan-2-y l)-4-but yl - 4 H - 1 , 2 , 4 - tri azol e - 3 - sul fon y l ch lor ide ( CAS N o . 21 37911 - 19 - 2 ) stands out as a promising intermediate in pharmaceutical research. Its unique structural features and reactivity make it an invaluable asset for synthesizing novel therapeutic agents. As research continues to uncover new applications for triazole derivatives,this compound is poised to play a pivotal role in addressing some of today’s most pressing medical challenges.